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Compound of Interest

Compound Name:
3-Isopropylbenzenesulfonyl

chloride

Cat. No.: B1601865 Get Quote

Essential Safety and Handling Guide for 3-
Isopropylbenzenesulfonyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
Isopropylbenzenesulfonyl chloride (CAS No. 71530-58-0). The following procedures are

based on established safety data for closely related sulfonyl chlorides and are intended to

ensure the safe handling, storage, and disposal of this chemical in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Isopropylbenzenesulfonyl chloride is expected to share hazards with similar

benzenesulfonyl chlorides, which are known to be corrosive, harmful if swallowed, and cause

severe skin burns and eye damage.[1][2][3] Inhalation may cause respiratory irritation.[2][4] It is

also a lachrymator, meaning it can cause tearing. The chemical is reactive with water,

potentially releasing toxic and corrosive gases.[5] Therefore, strict adherence to PPE protocols

is mandatory.

Recommended Personal Protective Equipment:
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Protection Type Specific Recommendations Rationale

Eye and Face
Chemical safety goggles with a

face shield.

To protect against splashes

and vapors that can cause

severe eye damage.

Skin

Chemical-resistant gloves

(e.g., nitrile, neoprene), a

flame-retardant lab coat, and

closed-toe shoes. Consider a

chemical-resistant apron and

sleeves for larger quantities.[6]

To prevent skin contact, which

can lead to severe burns.[1][2]

[3]

Respiratory

Work in a certified chemical

fume hood. For situations with

potential for exposure above

established limits or during spill

cleanup, use a NIOSH-

approved respirator with an

appropriate cartridge for acid

gases and organic vapors.[2]

[7]

To prevent inhalation of

corrosive and irritating vapors.

[2][4]

Operational Plan for Safe Handling
1. Preparation and Engineering Controls:

Fume Hood: All handling of 3-Isopropylbenzenesulfonyl chloride must be conducted in a

properly functioning chemical fume hood.[2][4]

Safety Equipment: Ensure an eyewash station and safety shower are readily accessible and

have been recently tested.[4]

Spill Kit: Have a spill kit containing an inert absorbent material (e.g., vermiculite, sand),

sodium bicarbonate for neutralization, and a sealed waste container readily available.

2. Handling Procedures:
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Personal Protective Equipment: Don all required PPE before handling the chemical.

Dispensing: Use a syringe or a cannula for liquid transfers to minimize exposure to air and

moisture. If it is a solid, handle it in a glove box or under an inert atmosphere if possible.

Reaction Setup: Add 3-Isopropylbenzenesulfonyl chloride slowly to reaction mixtures,

especially those containing nucleophiles or water, to control any exothermic reactions.

Avoid Incompatibilities: Keep away from water, strong oxidizing agents, strong bases, and

metals.[5]

3. Storage:

Container: Store in the original, tightly sealed container.[2][3][4]

Environment: Keep in a cool, dry, and well-ventilated area, away from incompatible

materials.[2][3] The storage area should be designated for corrosive materials.

Moisture Protection: Protect from moisture and water.[2][5]

Security: Store in a locked cabinet or area to restrict access.[3][4]

Emergency Procedures
First Aid Measures:

Safety Operating Guide
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Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[1]

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[1][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2][4]

Spill Response:

Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: Wearing appropriate PPE, contain the spill with an inert absorbent material.

Neutralize: Cautiously neutralize the spill with sodium bicarbonate or another suitable base.

Collect: Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Plan

Safety Operating Guide
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Waste Collection: All waste containing 3-Isopropylbenzenesulfonyl chloride must be

collected in a designated, properly labeled, and sealed hazardous waste container.

Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

company, following all local, state, and federal regulations.[2][3][4] Do not dispose of it down

the drain.[8]

Quantitative Data
The following table summarizes available physical and chemical properties for 3-
Isopropylbenzenesulfonyl chloride.

Property Value Reference

CAS Number 71530-58-0 [8][9]

Molecular Formula C₉H₁₁ClO₂S [10]

Molecular Weight 218.7 g/mol [10]

Appearance Colorless liquid or solid [10]

Boiling Point 290 °C at 760 mmHg [10]

Flash Point 129.2 °C [10]

Density 1.241 g/cm³ [10]

Experimental Workflow for Safe Handling
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Caption: Workflow for handling 3-Isopropylbenzenesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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